N-tert-butyl-1-methylcyclopropane-1-sulfonamide
Cat. No. B1321503
Key on ui cas rn:
669008-25-7
M. Wt: 191.29 g/mol
InChI Key: FVVKCIUZDXQPKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07741281B2
Procedure details
This compound was obtained in 60% yield using the procedure described for the synthesis of N-tert-butyl-(1-methyl)cyclopropylsulfonamide except 1.05 equivalents of benzyl bromide were used, followed by trituration with 10% EtOAc in hexane: 1H NMR (CDCl3) δ 0.92 (m, 2H), 1.36 (m, 2H), 1.43 (s, 9H), 3.25 (s, 2H), 4.62 (bs, 1H), 7.29-7.36 (m, 5H).
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Reaction Step One
Yield
60%
Identifiers
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REACTION_CXSMILES
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[C:1]([NH:5][S:6]([C:9]1([CH3:12])[CH2:11][CH2:10]1)(=[O:8])=[O:7])([CH3:4])([CH3:3])[CH3:2].C(Br)[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1.CCOC(C)=O>CCCCCC>[C:1]([NH:5][S:6]([C:9]1([CH2:12][C:14]2[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=2)[CH2:11][CH2:10]1)(=[O:8])=[O:7])([CH3:4])([CH3:2])[CH3:3]
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C(C)(C)(C)NS(=O)(=O)C1(CC1)C
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C(C1=CC=CC=C1)Br
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CCOC(=O)C
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CCCCCC
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Conditions
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
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Details
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This compound was obtained in 60% yield
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Outcomes
Product
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C(C)(C)(C)NS(=O)(=O)C1(CC1)CC1=CC=CC=C1
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Measurements
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| YIELD: PERCENTYIELD | 60% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
